N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide
Description
N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide is a synthetic small molecule characterized by a hybrid structure combining a 2-oxoindole core fused with a 4-oxo-3-prop-2-enyl-2-sulfanylidene-thiazolidinone moiety. The indole ring is substituted at the 1-position with an acetamide group bearing a 2-methylphenyl substituent. This compound belongs to a class of molecules designed to exploit the pharmacological relevance of indole derivatives (e.g., kinase inhibition) and thiazolidinones (e.g., antimicrobial and anti-inflammatory properties) .
Properties
CAS No. |
618072-80-3 |
|---|---|
Molecular Formula |
C23H19N3O3S2 |
Molecular Weight |
449.5 g/mol |
IUPAC Name |
N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide |
InChI |
InChI=1S/C23H19N3O3S2/c1-3-12-25-22(29)20(31-23(25)30)19-15-9-5-7-11-17(15)26(21(19)28)13-18(27)24-16-10-6-4-8-14(16)2/h3-11H,1,12-13H2,2H3,(H,24,27)/b20-19- |
InChI Key |
BFYGQONMBNKLFW-VXPUYCOJSA-N |
Isomeric SMILES |
CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3/C(=C/4\C(=O)N(C(=S)S4)CC=C)/C2=O |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C(=C4C(=O)N(C(=S)S4)CC=C)C2=O |
Origin of Product |
United States |
Biological Activity
N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide is a complex organic compound with significant potential in medicinal chemistry. Its structure includes an indole moiety and a thiazolidin derivative, which suggests diverse biological activities. This article explores its biological activity, supported by data tables and relevant research findings.
Chemical Structure and Properties
The molecular formula of N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide is C23H19N3O3S2. The compound features multiple functional groups that contribute to its biological activity.
Biological Activities
Preliminary studies indicate that this compound exhibits several biological activities, including:
- Antioxidant Activity : Compounds with indole structures often demonstrate antioxidant properties, which can protect cells from oxidative stress.
- Antimicrobial Properties : The presence of sulfur-containing heterocycles in its structure suggests potential antimicrobial effects against various pathogens.
- Anticancer Potential : Similar compounds have been investigated for their ability to inhibit cancer cell proliferation and induce apoptosis.
- Anti-inflammatory Effects : The thiazolidine ring may contribute to anti-inflammatory activity, making it a candidate for treating inflammatory diseases.
The mechanism of action for N-(2-methylphenyl)-2-[...]-acetamide is likely multifaceted:
- Enzyme Inhibition : It may interact with specific enzymes involved in metabolic pathways, potentially modulating their activity.
- Receptor Binding : The compound could bind to various receptors, influencing cellular signaling pathways related to growth and inflammation.
Data Table: Comparison of Biological Activities
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| Thiazolidinedione | Contains thiazolidine ring | Antidiabetic |
| Indole acetamides | Indole structure with acetamide | Antioxidant |
| Sulfur-containing heterocycles | Sulfur in cyclic structure | Antimicrobial |
| N-(2-methylphenyl)-2-[...]-acetamide | Indole & thiazolidine components | Anticancer, Anti-inflammatory |
Case Studies and Research Findings
Several studies have explored the biological activity of compounds related to N-(2-methylphenyl)-2-[...]-acetamide:
- Antioxidant Studies : Research has shown that indole derivatives can scavenge free radicals effectively, indicating potential applications in oxidative stress-related conditions.
- Antimicrobial Research : A study demonstrated that compounds with similar sulfur-containing structures exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria.
- Cancer Research : Investigations into the anticancer properties of related thiazolidine derivatives revealed their ability to induce apoptosis in various cancer cell lines, suggesting a promising avenue for drug development.
- Inflammation Models : Experimental models have indicated that thiazolidine derivatives can reduce inflammation markers in vitro, supporting their potential use in treating inflammatory diseases.
Comparison with Similar Compounds
Data Tables
Table 1: Physicochemical Properties of Selected Analogues
*Calculated using ChemDraw.
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